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Compound of Interest

Compound Name: Cyclohexylbenzene

Cat. No.: B7769038 Get Quote

An In-depth Technical Guide to the Physical
Constants of Cyclohexylbenzene
This guide provides a comprehensive overview of the key physical constants of

cyclohexylbenzene, tailored for researchers, scientists, and professionals in drug

development. The data is presented in a clear, tabular format, accompanied by detailed

experimental protocols for the determination of these properties.

Core Physical Constants of Cyclohexylbenzene
Cyclohexylbenzene, with the chemical formula C₆H₅C₆H₁₁ and CAS number 827-52-1, is a

colorless oily liquid.[1][2] It is soluble in common organic solvents like alcohol, acetone, and

benzene, but insoluble in water and glycerol.[1] Its key physical properties are summarized

below.

Physical Constant Value Conditions

Boiling Point 235 - 240.1 °C
at standard atmospheric

pressure[1][3][4][5]

Melting Point 4 - 8 °C

Density 0.938 - 0.95 g/mL at 20-25 °C[4][5][6]
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Experimental Protocols
The following sections detail the standard methodologies for determining the boiling point,

melting point, and density of a substance like cyclohexylbenzene.

Determination of Boiling Point
The boiling point is the temperature at which a liquid's vapor pressure equals the external

pressure. For pure compounds, this is a distinct temperature, while impure substances boil

over a range.[7]

Methodology: Micro-Reflux Method[8]

Sample Preparation: A small volume (approximately 0.5 mL) of cyclohexylbenzene is

placed into a small test tube. A stir bar is added to prevent bumping during heating.[8]

Apparatus Setup: The test tube is placed in a heating block on a hot plate with stirring

capabilities. A thermometer is suspended in the test tube with the bulb positioned about 1 cm

above the liquid's surface to measure the vapor temperature.[8]

Heating and Observation: The sample is heated gently. The boiling point is reached when

the liquid is observed to be boiling and a ring of condensing vapor is visible on the walls of

the test tube, level with the thermometer bulb.[8]

Data Recording: The temperature at which the vapor temperature remains constant during

this refluxing is recorded as the boiling point.[8][9]

Determination of Melting Point
The melting point is the temperature at which a substance transitions from a solid to a liquid

state. For a pure crystalline solid, this occurs over a very narrow range.[10] Impurities tend to

lower and broaden the melting range.[11][12]

Methodology: Capillary Method[10][13]

Sample Preparation: A small amount of solid cyclohexylbenzene (after being frozen) is

finely powdered. The open end of a capillary tube is pressed into the powder. The tube is

then inverted and tapped to pack the solid into the closed end.[10][14]
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Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of

a heated block with a holder for the capillary tube and a thermometer.[10]

Heating and Observation: The sample is heated rapidly at first to determine an approximate

melting range. Then, a new sample is heated slowly, at a rate of about 2°C per minute, as

the temperature approaches the expected melting point.[10][14]

Data Recording: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire solid has turned into a

clear liquid is recorded as the end of the melting range.[10]

Determination of Density
Density is an intrinsic property of a substance, defined as its mass per unit volume.[15] For

liquids, this can be determined by accurately measuring the mass of a known volume.

Methodology: Pycnometer Method[16]

Mass of Empty Pycnometer: A clean, dry pycnometer (a flask of a specific, known volume) is

weighed accurately on an analytical balance.

Mass of Pycnometer with Sample: The pycnometer is filled with cyclohexylbenzene. Care is

taken to ensure there are no air bubbles and that the liquid level is exactly at the calibration

mark. The filled pycnometer is then weighed again.

Calculation: The mass of the cyclohexylbenzene is determined by subtracting the mass of

the empty pycnometer from the mass of the filled pycnometer. The density is then calculated

by dividing the mass of the liquid by the known volume of the pycnometer.[16][17]

Logical Workflow Visualization
The following diagram illustrates a typical workflow for the identification of an unknown

chemical substance based on its physical properties.
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Workflow for Chemical Identification
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Caption: A logical workflow for identifying a chemical substance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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